Cas no 935730-37-3 (1-(3-chlorobenzoyl)-4-(3-methylphenyl)piperazine)

• Product Name: 1-(3-chlorobenzoyl)-4-(3-methylphenyl)piperazine
• CAS No: 935730-37-3
• MF: C₁₈H₁₉ClN₂O
• MW: 314.809263467789
• CID: 6150795
• PubChem ID: 27040666
• Update Time: 2025-10-28

1-(3-chlorobenzoyl)-4-(3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzoyl)-4-(3-methylphenyl)piperazine
• AKOS016608468
• EN300-18348285
• 935730-37-3
• Z165124160

• Inchi： 1S/C18H19ClN2O/c1-14-4-2-7-17(12-14)20-8-10-21(11-9-20)18(22)15-5-3-6-16(19)13-15/h2-7,12-13H,8-11H2,1H3
• InChI Key： NUAHIGIHSBLDBR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCN(C2C=CC=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 314.1185909g/mol
• Monoisotopic Mass: 314.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(3-chlorobenzoyl)-4-(3-methylphenyl)piperazine

Introduction to 1-(3-Chlorobenzoyl)-4-(3-Methylphenyl)piperazine (CAS No. 935730-37-3)

1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine, also known by its CAS number 935730-37-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine make it a valuable candidate for various research and development initiatives.

The molecular structure of 1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine consists of a piperazine ring substituted with a 3-chlorobenzoyl group and a 3-methylphenyl group. This combination of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed investigation. The presence of the chloro and methyl substituents on the benzene rings can influence the compound's solubility, stability, and interactions with biological targets.

In recent years, there has been a growing interest in the pharmacological properties of piperazine derivatives, particularly in the context of central nervous system (CNS) disorders. Studies have shown that certain piperazines exhibit potent activity as serotonin receptor modulators, dopamine receptor agonists, and monoamine oxidase inhibitors. These properties make them potential candidates for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine has been evaluated for its potential as a serotonin receptor modulator. Research published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits high affinity for serotonin receptors, particularly the 5-HT_2A subtype. The study demonstrated that 1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine effectively modulates serotonin signaling pathways, which could have implications for its use in treating mood disorders and cognitive impairments.

Beyond its potential as a serotonin receptor modulator, 1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine has also been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal in 2022 found that this compound exhibits significant anti-inflammatory effects in both in vitro and in vivo models. The researchers observed that 1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in managing inflammatory diseases.

The safety profile of 1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine is another critical aspect that has been explored in preclinical studies. Toxicity assessments conducted on animal models have shown that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In addition to its pharmacological properties, the synthesis and purification methods for 1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine have been optimized to ensure high yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving nucleophilic substitution reactions and coupling reactions. These methods provide chemists with flexible options to produce this compound efficiently on both laboratory and industrial scales.

The application of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) has played a crucial role in characterizing the structure and purity of 1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine. These techniques enable researchers to confirm the identity of the compound and assess its quality before proceeding with further studies.

In conclusion, 1-(3-Chlorobenzoyl)-4-(3-methylphenyl)piperazine (CAS No. 935730-37-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic potential, contributing to advancements in drug discovery and treatment strategies for various diseases.